Cas no 1806852-04-9 (5-Bromo-4-cyano-2-methoxybenzoic acid)
5-Bromo-4-cyano-2-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-4-cyano-2-methoxybenzoic acid
-
- MDL: MFCD28736329
- Inchi: 1S/C9H6BrNO3/c1-14-8-2-5(4-11)7(10)3-6(8)9(12)13/h2-3H,1H3,(H,12,13)
- InChI Key: KBLUBCQNBRGFNC-UHFFFAOYSA-N
- SMILES: BrC1C(C#N)=CC(=C(C(=O)O)C=1)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 273
- XLogP3: 1.8
- Topological Polar Surface Area: 70.3
5-Bromo-4-cyano-2-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015019483-250mg |
5-Bromo-4-cyano-2-methoxybenzoic acid |
1806852-04-9 | 97% | 250mg |
475.20 USD | 2021-06-18 | |
| Alichem | A015019483-500mg |
5-Bromo-4-cyano-2-methoxybenzoic acid |
1806852-04-9 | 97% | 500mg |
839.45 USD | 2021-06-18 | |
| Alichem | A015019483-1g |
5-Bromo-4-cyano-2-methoxybenzoic acid |
1806852-04-9 | 97% | 1g |
1,564.50 USD | 2021-06-18 | |
| Matrix Scientific | 192940-1g |
5-Bromo-4-cyano-2-methoxybenzoic acid, 95% |
1806852-04-9 | 95% | 1g |
$4998.00 | 2023-09-10 |
5-Bromo-4-cyano-2-methoxybenzoic acid Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 5-Bromo-4-cyano-2-methoxybenzoic acid
Recent Advances in the Application of 5-Bromo-4-cyano-2-methoxybenzoic Acid (CAS: 1806852-04-9) in Chemical Biology and Pharmaceutical Research
The compound 5-Bromo-4-cyano-2-methoxybenzoic acid (CAS: 1806852-04-9) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic benzoic acid derivative exhibits unique physicochemical properties that make it particularly valuable for drug discovery and development. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules targeting various disease pathways.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-Bromo-4-cyano-2-methoxybenzoic acid as a key intermediate in the synthesis of selective kinase inhibitors. The researchers utilized the bromo and cyano functional groups for efficient derivatization, while the methoxy group contributed to improved metabolic stability. The resulting compounds showed nanomolar potency against several cancer-related kinases, with one derivative advancing to preclinical evaluation.
In the field of antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) the development of novel antibacterial agents incorporating the 5-Bromo-4-cyano-2-methoxybenzoic acid scaffold. The electron-withdrawing cyano group was found to enhance membrane permeability, while the bromo substituent allowed for further functionalization through cross-coupling reactions. These compounds exhibited potent activity against multidrug-resistant Gram-positive pathogens, with minimal cytotoxicity against mammalian cells.
Recent structural biology studies have shed light on the molecular interactions of derivatives containing this scaffold. X-ray crystallography data published in Nature Communications (2023) revealed that the 5-Bromo-4-cyano-2-methoxybenzoic acid moiety forms critical hydrogen bonds and hydrophobic interactions with target proteins, explaining its high binding affinity. This structural insight has guided the rational design of more potent and selective therapeutic candidates.
The compound has also found applications in chemical biology probes. A 2024 study in Chemical Science described the development of fluorescent probes based on 5-Bromo-4-cyano-2-methoxybenzoic acid for real-time monitoring of enzymatic activity in live cells. The unique electronic properties of the scaffold enabled the creation of environment-sensitive fluorophores with excellent photostability and cellular permeability.
From a synthetic chemistry perspective, recent advances have improved the scalability and sustainability of producing 5-Bromo-4-cyano-2-methoxybenzoic acid. A green chemistry approach published in Organic Process Research & Development (2023) demonstrated a solvent-free synthesis with 85% yield, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical applications requiring kilogram quantities of the compound.
Looking forward, the versatility of 5-Bromo-4-cyano-2-methoxybenzoic acid (CAS: 1806852-04-9) continues to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in targeted protein degradation, covalent inhibitor design, and as a component of antibody-drug conjugates. The compound's unique combination of synthetic accessibility and biological relevance positions it as a valuable tool for future drug discovery efforts.
1806852-04-9 (5-Bromo-4-cyano-2-methoxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)